Cas no 94133-41-2 ((+)-Menthoxyacetic Acid)

(+)-Menthoxyacetic Acid is a chiral carboxylic acid derivative derived from menthol, characterized by its optically active (+)-menthoxy moiety. This compound is valued for its role as a versatile building block in organic synthesis, particularly in the preparation of enantiomerically pure intermediates for pharmaceuticals, agrochemicals, and fragrances. Its rigid bicyclic structure and stereochemical integrity make it useful for asymmetric synthesis and resolution processes. The compound exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating its handling in laboratory and industrial applications. Its distinct chiral environment also enables its use as a chiral auxiliary or ligand in catalytic systems.
(+)-Menthoxyacetic Acid structure
(+)-Menthoxyacetic Acid structure
Product Name:(+)-Menthoxyacetic Acid
CAS No:94133-41-2
MF:C12H22O3
MW:214.301284313202
CID:807166
PubChem ID:2733292
Update Time:2025-10-24

(+)-Menthoxyacetic Acid Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2-[[(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-
    • (+)-Menthoxyacetic Acid
    • (+)-Menthyloxyacetic acid
    • Acetic acid,[[(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]- (9CI)
    • Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-,[1S-(1a,2b,5a)]-
    • 2-[[(1S,2R,5S)-5-Methyl-2-(1-methylethyl)cyclohexyl]oxy]acetic acid (ACI)
    • Acetic acid, [[(1S,2R,5S)-5-methyl-2-(1-methylethyl)cyclohexyl]oxy]- (9CI)
    • Acetic acid, [[5-methyl-2-(1-methylethyl)cyclohexyl]oxy]-, [1S-(1α,2β,5α)]- (ZCI)
    • EN300-1627964
    • 2-[(1S,2R,5S)-5-methyl-2-propan-2-ylcyclohexyl]oxyacetic acid
    • (+)-Menthyloxyacetic acid, 98%
    • DTXSID60240667
    • 94133-41-2
    • (1S-(1alpha,2beta,5alpha))-((5-Methyl-2-(1-methylethyl)cyclohexyl)oxy)acetic acid
    • EINECS 302-700-4
    • 2-(((1S,2R,5S)-2-Isopropyl-5-methylcyclohexyl)oxy)acetic acid
    • 2-((1S,2R,5S)-2-isopropyl-5-methylcyclohexyloxy)acetic acid
    • AKOS015894039
    • SCHEMBL8991726
    • G68836
    • 2-{[(1S,2R,5S)-5-methyl-2-(propan-2-yl)cyclohexyl]oxy}acetic acid
    • MDL: MFCD00077813
    • Inchi: 1S/C12H22O3/c1-8(2)10-5-4-9(3)6-11(10)15-7-12(13)14/h8-11H,4-7H2,1-3H3,(H,13,14)/t9-,10+,11-/m0/s1
    • InChI Key: CILPHQCEVYJUDN-AXFHLTTASA-N
    • SMILES: O([C@H]1C[C@@H](C)CC[C@@H]1C(C)C)CC(=O)O

Computed Properties

  • Exact Mass: 214.15689456g/mol
  • Monoisotopic Mass: 214.15689456g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Color/Form: Colorless viscous liquid
  • Density: 1.02 g/mL at 25 °C(lit.)
  • Melting Point: 54.0 °C
  • Boiling Point: 163-164 °C/10 mmHg(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.465(lit.)
  • PSA: 46.53000
  • LogP: 2.54840
  • Optical Activity: [α]20/D +92.5°, c = 10 in ethanol

(+)-Menthoxyacetic Acid Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi

(+)-Menthoxyacetic Acid Pricemore >>

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(+)-Menthoxyacetic Acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: 1,4-Dioxane ;  10 min, rt → 100 °C
1.2 Solvents: 1,4-Dioxane ;  100 °C; 12 h, reflux
Reference
Enhanced chiral recognition by cyclodextrin dimers
Voskuhl, Jens; Schaepe, Kira; Ravoo, Bart Jan, International Journal of Molecular Sciences, 2011, 12, 4637-4646

(+)-Menthoxyacetic Acid Raw materials

(+)-Menthoxyacetic Acid Preparation Products

(+)-Menthoxyacetic Acid Related Literature

Additional information on (+)-Menthoxyacetic Acid

Recent Advances in the Study of (+)-Menthoxyacetic Acid (CAS: 94133-41-2): Applications and Mechanisms

The compound (+)-Menthoxyacetic Acid (CAS: 94133-41-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral derivative of menthol exhibits unique physicochemical properties, making it a promising candidate for various applications, including drug delivery, flavor enhancement, and as a chiral auxiliary in asymmetric synthesis. Recent studies have focused on elucidating its biological activity, metabolic pathways, and potential therapeutic benefits.

A 2023 study published in the *Journal of Medicinal Chemistry* explored the role of (+)-Menthoxyacetic Acid as a modulator of TRPM8 channels, which are implicated in pain and cold sensation. The research demonstrated that this compound exhibits selective agonistic activity, potentially offering a novel approach for managing neuropathic pain. The study utilized in vitro electrophysiology and molecular docking simulations to characterize its binding affinity and mechanism of action.

In addition to its pharmacological potential, (+)-Menthoxyacetic Acid has been investigated for its applications in green chemistry. A recent paper in *ACS Sustainable Chemistry & Engineering* highlighted its use as a biodegradable solvent in catalytic reactions, reducing the environmental impact of traditional organic solvents. The study reported high yields and enantioselectivity in several asymmetric transformations, underscoring its utility in sustainable synthetic methodologies.

Further research has also delved into the metabolic fate of (+)-Menthoxyacetic Acid. A 2024 metabolomics study identified its major metabolites in human liver microsomes, revealing rapid glucuronidation as the primary detoxification pathway. These findings are critical for assessing its safety profile and potential drug-drug interactions in clinical applications.

In summary, (+)-Menthoxyacetic Acid (CAS: 94133-41-2) represents a versatile compound with broad applications in medicine, chemistry, and environmental science. Ongoing research continues to uncover its mechanistic details and expand its potential uses, positioning it as a valuable tool in both academic and industrial settings.

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